Cas no 400079-03-0 (N-(3,5-dichlorophenyl)-4-methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxamide)

• Product Name: N-(3,5-dichlorophenyl)-4-methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxamide
• CAS No: 400079-03-0
• MF: C₁₆H₁₁Cl₂N₃OS
• MW: 364.25
• CID: 6786352
• PubChem ID: 3706111
• Update Time: 2025-06-25

N-(3,5-dichlorophenyl)-4-methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dichlorophenyl)-4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxamide
• 2G-367S
• Oprea1_581173
• 400079-03-0
• N-(3,5-dichlorophenyl)-4-methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxamide
• N-(3,5-Dichlorophenyl)-4-methyl-2-(pyridin-2-yl)thiazole-5-carboxamide
• AKOS001446417
• Z99098591

• Inchi： 1S/C16H11Cl2N3OS/c1-9-14(23-16(20-9)13-4-2-3-5-19-13)15(22)21-12-7-10(17)6-11(18)8-12/h2-8H,1H3,(H,21,22)
• InChI Key： YWKAUCPGTILETE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC(C1=C(C)N=C(C2C=CC=CN=2)S1)=O)Cl

Computed Properties

• Exact Mass: 362.9999885g/mol
• Monoisotopic Mass: 362.9999885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 83.1Ų

Additional information on N-(3,5-dichlorophenyl)-4-methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxamide

Introduction to N-(3,5-dichlorophenyl)-4-methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxamide (CAS No. 400079-03-0)

N-(3,5-dichlorophenyl)-4-methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxamide, identified by its CAS number 400079-03-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-(3,5-dichlorophenyl)-4-methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxamide incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a thiazole ring, combined with chloro and methyl substituents on the phenyl ring, as well as a pyridine moiety, suggests a high degree of potential for interaction with biological targets. These structural features make it an intriguing candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of atoms in N-(3,5-dichlorophenyl)-4-methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxamide may contribute to its potential efficacy in modulating various biological pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chloro and methyl substituents on the phenyl ring enhance the lipophilicity of the molecule, which can improve its ability to cross cell membranes and interact with intracellular targets. Additionally, the pyridine ring can serve as a hydrogen bond acceptor, further influencing the compound's binding affinity to biological receptors.

Recent studies have highlighted the importance of heterocyclic compounds in drug design. Thiazole derivatives, in particular, have shown promise in targeting enzymes and receptors involved in cancer progression. For instance, some thiazole-based compounds have been found to inhibit kinases and other enzymes that play crucial roles in cell signaling pathways associated with tumor growth and survival. N-(3,5-dichlorophenyl)-4-methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxamide may share similar mechanisms of action and could potentially be developed into a novel therapeutic agent.

The pharmacokinetic properties of N-(3,5-dichlorophenyl)-4-methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxamide are also critical factors to consider in its development as a drug candidate. The compound's solubility, stability, metabolic pathways, and excretion rates will determine its bioavailability and duration of action. Advanced computational methods and experimental techniques are often employed to predict and evaluate these properties before moving into clinical trials.

In conclusion, N-(3,5-dichlorophenyl)-4-methyl-2-pyridin-2-yl-1,3-thiazole-5-carboxamide (CAS No. 400079-03-0)